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Compound of Interest

Compound Name: (+)-Strigone

Cat. No.: B15195339 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical compounds is paramount. This document provides essential safety

and logistical information for the proper disposal of (+)-Strigone, a compound recognized for

its significant biological activity and corresponding hazardous properties.

Proper disposal of (+)-Strigone is critical due to its acute toxicity and environmental hazards.

The following procedures are based on established safety data and are intended to provide

clear, step-by-step guidance for laboratory personnel.

Hazard Profile of (+)-Strigone
As outlined in its Safety Data Sheet (SDS), (+)-Strigone presents several significant hazards

that necessitate careful handling and disposal. A summary of these hazards is presented

below.
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Hazard Category GHS Classification Hazard Statement

Acute Toxicity (Oral) Category 2 H300: Fatal if swallowed

Acute Toxicity (Inhalation) Category 1 H330: Fatal if inhaled

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Respiratory

system)

H335: May cause respiratory

irritation

Hazardous to the Aquatic

Environment (Acute)
Category 1 H400: Very toxic to aquatic life

Hazardous to the Aquatic

Environment (Chronic)
Category 1

H410: Very toxic to aquatic life

with long lasting effects

Step-by-Step Disposal Protocol
Adherence to the following protocol is mandatory to ensure the safety of laboratory personnel

and to prevent environmental contamination.

1. Personal Protective Equipment (PPE): Before handling (+)-Strigone, all personnel must be

equipped with the appropriate PPE. This includes, but is not limited to:

Respiratory Protection: A NIOSH-approved respirator is essential, especially when handling

the compound outside of a certified chemical fume hood.

Eye and Face Protection: Chemical safety goggles and a face shield are required to protect

against splashes and airborne particles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile) must be worn at all times.

Protective Clothing: A lab coat or chemical-resistant apron should be worn to protect against

skin contact.

2. Waste Segregation and Collection:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b15195339?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15195339?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


All solid waste contaminated with (+)-Strigone, including unused compound, contaminated

lab supplies (e.g., pipette tips, weighing paper), and empty containers, must be collected in a

designated, clearly labeled hazardous waste container.

Liquid waste containing (+)-Strigone must be collected in a separate, sealed, and clearly

labeled hazardous waste container.

Do not mix (+)-Strigone waste with other chemical waste streams unless explicitly approved

by your institution's environmental health and safety (EHS) department.

3. Container Labeling:

All waste containers must be labeled with the words "Hazardous Waste" and the full

chemical name: "(+)-Strigone."

The label should also include the primary hazard warnings: "Acutely Toxic" and

"Environmental Hazard."

4. Storage of Waste:

Store hazardous waste containers in a designated, secure, and well-ventilated area, away

from incompatible materials.

The storage area should have secondary containment to prevent the spread of material in

case of a leak.

5. Final Disposal:

The disposal of (+)-Strigone waste must be conducted through an approved and licensed

hazardous waste disposal company.

Contact your institution's EHS department to arrange for the pickup and disposal of the

waste. Do not attempt to dispose of (+)-Strigone down the drain or in regular trash.

Emergency Procedures
In the event of accidental exposure or a spill, immediate action is required.
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Inhalation: Move the affected individual to fresh air immediately. If breathing has stopped,

provide artificial respiration. Seek immediate medical attention.

Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area

with copious amounts of water for at least 15 minutes. Seek medical attention if irritation

occurs.

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If the individual is conscious, give two glasses of water

to drink. Seek immediate medical attention.

Spill: Evacuate the area. Wear appropriate PPE and contain the spill using an inert

absorbent material. Collect the absorbed material into a sealed container for disposal as

hazardous waste. Ventilate the area and wash the spill site after material pickup is complete.

For large spills, contact your institution's EHS department immediately.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of (+)-Strigone.
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Caption: Workflow for the safe disposal of (+)-Strigone.
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By adhering to these procedures, researchers and laboratory professionals can mitigate the

risks associated with (+)-Strigone and ensure a safe and compliant laboratory environment.

To cite this document: BenchChem. [Proper Disposal of (+)-Strigone: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15195339#strigone-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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